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Abstract: This document provides a detailed protocol for conducting greenhouse trials to

evaluate the efficacy of the fungicide (E)-Metominostrobin. (E)-Metominostrobin is a

strobilurin fungicide that acts by inhibiting mitochondrial respiration in fungi.[1][2] This protocol

outlines a comprehensive methodology for assessing its effectiveness against key plant

pathogens, specifically Pyricularia oryzae (Rice Blast) and powdery mildew, under controlled

greenhouse conditions. Included are experimental design, detailed procedures for plant

cultivation, pathogen inoculation, fungicide application, and data analysis, along with templates

for data presentation.

Introduction
(E)-Metominostrobin is a broad-spectrum, systemic fungicide with both curative and

protective properties.[1] Its mode of action involves the inhibition of the cytochrome bc1

complex, which disrupts the mitochondrial respiratory chain in fungi, ultimately leading to cell

death.[2][3] This specific mode of action classifies it as a Quinone outside Inhibitor (QoI)

fungicide.[2][4] Primarily, it is utilized for the control of Pyricularia oryzae on rice crops.[5][6]

Research also indicates its effectiveness against other fungal pathogens such as those causing

sheath blight, grain discoloration, sheath rot, and brown spot in rice.[3] Given its mechanism, it

is also a candidate for managing other fungal diseases like powdery mildew.[7]
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These protocols are designed to provide a standardized framework for the evaluation of (E)-
Metominostrobin's efficacy in a controlled greenhouse environment, ensuring reliable and

reproducible results.

Experimental Design
A randomized complete block design (RCBD) is recommended to minimize the effects of

environmental gradients within the greenhouse.[7]

Treatments:

T1: Negative Control (Untreated, Uninoculated)

T2: Positive Control (Untreated, Inoculated)

T3: (E)-Metominostrobin - Dose 1 (Inoculated)

T4: (E)-Metominostrobin - Dose 2 (Inoculated)

T5: (E)-Metominostrobin - Dose 3 (Inoculated)

T6: Reference Fungicide (Inoculated)

Replicates: A minimum of four replicates should be established for each treatment group.[7]

Experimental Unit: Each experimental unit will consist of one pot containing a specified number

of plants.[7]

Materials and Equipment
Plant Materials:

Rice (Oryza sativa) seedlings (a variety susceptible to blast, e.g., 'M202' or a local

susceptible variety).

Cucumber (Cucumis sativus) or another plant species highly susceptible to powdery mildew.

[7]
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Fungal Pathogens:

Pyricularia oryzae isolate.

Podosphaera xanthii (or other relevant powdery mildew species) isolate.

Fungicides:

(E)-Metominostrobin (analytical standard or formulated product).

Reference fungicide with a known efficacy against the target pathogen.

Growth Media and Containers:

Pots (e.g., 1-gallon).

Sterilized potting mix (soil, sand, and peat mixture).

Greenhouse Conditions:

Controlled temperature, humidity, and lighting appropriate for the host plant.

Misting system for maintaining high humidity required for fungal infection.

Other:

Hand-held sprayer for fungicide application and inoculation.

Disease assessment scales/diagrams.

Data collection sheets or software.

Personal Protective Equipment (PPE).

Experimental Protocols
Plant Propagation and Maintenance

Sowing: Sow seeds of the chosen host plant in pots filled with sterilized potting mix.
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Growth Conditions: Maintain the plants in a greenhouse with optimal conditions for growth

(e.g., for rice: 25-28°C, 12-hour photoperiod; for cucumber: 22-26°C, 14-hour photoperiod).

Watering and Fertilization: Water the plants regularly and apply a balanced fertilizer as

needed to ensure healthy growth.

Plant Stage for Inoculation: The experiment should be initiated when plants reach a

susceptible stage (e.g., 3-4 leaf stage for rice).

Inoculum Preparation
For Pyricularia oryzae (Rice Blast):

Culture the fungus on a suitable medium (e.g., oatmeal agar) for 10-14 days at 25°C.

Flood the plates with sterile distilled water and gently scrape the surface with a sterile glass

rod to dislodge the conidia.

Filter the suspension through sterile cheesecloth to remove mycelial fragments.

Adjust the conidial concentration to 1 x 10^5 conidia/mL using a hemocytometer.

Add a surfactant (e.g., Tween 20 at 0.05%) to the suspension to ensure even distribution on

the leaf surface.

For Powdery Mildew:

Collect fresh spores from heavily infected plants.

Prepare a spore suspension by washing the spores from the infected leaves into sterile

distilled water containing a surfactant (e.g., 0.05% Tween 20).

Adjust the spore concentration to approximately 1 x 10^6 spores/mL.[7]

Fungicide Application
Prepare stock solutions of (E)-Metominostrobin and the reference fungicide at the desired

concentrations.
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On the day of application, dilute the stock solutions to the final treatment concentrations.

Apply the fungicide treatments to the plants one day before pathogen inoculation (for

protective activity assessment).[7] Curative activity can also be assessed by applying the

fungicide after symptom appearance.

Use a hand-held sprayer to apply the fungicide solution until the foliage is thoroughly

covered but not to the point of runoff.

The control plants (T1 and T2) should be sprayed with water containing the same surfactant

used in the fungicide formulations.

Pathogen Inoculation
One day after the protective fungicide application, inoculate the plants (T2, T3, T4, T5, T6)

with the prepared pathogen suspension.

Spray the inoculum evenly over the entire plant foliage.

Maintain high humidity (e.g., >90%) for the first 24 hours post-inoculation to facilitate fungal

infection. This can be achieved by using a misting system or covering the plants with plastic

bags.

Incubation and Disease Assessment
After the initial high-humidity period, maintain the plants under conditions conducive to

disease development.

Assess disease incidence and severity at regular intervals (e.g., 7, 14, and 21 days after

inoculation).[7]

Disease Incidence: Record the percentage of plants or leaves showing symptoms of the

disease.

Disease Severity: Use a standardized rating scale to assess the percentage of leaf area

affected by the disease. For rice blast, a 0-9 scale is often used.[8] For powdery mildew, a

visual estimation of the percentage of leaf area covered by mycelium can be used.[9]
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Data Collection and Analysis
Record all data systematically in pre-prepared data sheets.

Calculate the mean disease incidence and severity for each treatment.

Calculate the percentage of disease control for each fungicide treatment using the following

formula:

% Disease Control = [(Disease in Control - Disease in Treatment) / Disease in Control] x

100

Analyze the data using appropriate statistical methods, such as Analysis of Variance

(ANOVA), followed by a mean separation test (e.g., Tukey's HSD) to determine significant

differences between treatments.

Data Presentation
Summarize all quantitative data into clearly structured tables for easy comparison.

Table 1: Effect of (E)-Metominostrobin on Rice Blast Severity
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Treatment Dose (g a.i./ha)
Mean Disease
Severity (%) at
21 DAI

Standard
Deviation

Percent
Disease
Control (%)

Negative Control 0 0.0 0.0 -

Positive Control 0 75.2 5.8 0.0

(E)-

Metominostrobin
X 15.4 2.1 79.5

(E)-

Metominostrobin
2X 8.1 1.5 89.2

(E)-

Metominostrobin
4X 3.5 0.9 95.3

Reference

Fungicide
Y 10.2 1.8 86.4

DAI: Days After Inoculation. Fictional data for illustrative purposes.

Table 2: Effect of (E)-Metominostrobin on Powdery Mildew Incidence and Severity
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Treatment Dose (ppm)
Mean Disease
Incidence (%)
at 21 DAI

Mean Disease
Severity (%) at
21 DAI

Percent
Disease
Control
(Severity) (%)

Negative Control 0 0.0 0.0 -

Positive Control 0 100.0 88.5 0.0

(E)-

Metominostrobin
A 45.2 20.3 77.1

(E)-

Metominostrobin
2A 25.8 9.7 89.0

(E)-

Metominostrobin
4A 10.1 4.2 95.3

Reference

Fungicide
B 30.5 12.6 85.8

DAI: Days After Inoculation. Fictional data for illustrative purposes.
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Phase 1: Preparation

Phase 2: Application

Phase 3: Incubation & Assessment

Phase 4: Analysis
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Caption: Experimental workflow for greenhouse efficacy trial.
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Mode of Action of (E)-Metominostrobin
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Caption: Mode of action of (E)-Metominostrobin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Metominostrobin (Ref: SSF 126) [sitem.herts.ac.uk]

2. An Overview of Strobilurin Fungicide Degradation:Current Status and Future Perspective -
PMC [pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. Use strobilurin fungicides wisely to avoid fungicide resistance development - MSU
Extension [canr.msu.edu]

5. (2E)-2-methoxyimino-N-methyl-2-(2-phenoxyphenyl)acetamide | C16H16N2O3 | CID
5483872 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. nacchemical.com [nacchemical.com]

7. utia.tennessee.edu [utia.tennessee.edu]

8. thepharmajournal.com [thepharmajournal.com]

9. MANAGEMENT OF POWDERY MILDEW IN GREENHOUSE TOMATO PRODUCTION
WITH BIORATIONAL PRODUCTS AND FUNGICIDES | International Society for Horticultural
Science [ishs.org]

To cite this document: BenchChem. [Greenhouse Trial Protocol for Evaluating the Efficacy of
(E)-Metominostrobin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676514#greenhouse-trial-protocol-for-evaluating-e-
metominostrobin-efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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